N-(2-hydroxy-5-nitrophenyl)butanamide

• Molecular Formula: C10H12N2O4
• Molecular Weight: 224.21 g/mol
• IUPAC Name: N-(2-hydroxy-5-nitrophenyl)butanamide
• InChI: InChI=1S/C10H12N2O4/c1-2-3-10(14)11-8-6-7(12(15)16)4-5-9(8)13/h4-6,13H,2-3H2,1H3,(H,11,14)
• InChI Key: ZENYDWLVVQXHOW-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NC1=C(C=CC(=C1)[N+](=O)[O-])O

Description

N-(2-hydroxy-5-nitrophenyl)butanamide is a useful research compound. Its molecular formula is C10H12N2O4 and its molecular weight is 224.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 2-amino-4-nitrophenol (Aldrich, 1.0 g, 6.5 mmol) in THF (25 ml) was added n-PrCOCl (694 mg, 6.5 mmol) and pyridine (2.6 ml, 32.4 mmol). The reaction was refluxed for 5 days, diluted with EtOAc, washed with H2O and brine, dried over Na2SO4, and concentrated in vacuo. The residue was purified by chromatography on silica gel (0→50% EtOAc-hexanes) to yield the title compound as a brown solid.

Synthesis routes and methods II

Procedure details

To a solution of 2-amino-4-nitrophenol (10 g, 64.9 mmol) in dichloromethane (250 mL) under nitrogen at 0° C. was added pyridine (10.5 mL, 129.9 mmol) followed by butyryl chloride (7.05 mL, 68.2 mmol) over a period of 5 min. After 30 min at 0° C., the solution was left warming up to room temperature for 2 days. The organic layer was washed with aqueous copper sulfate solution and brine. Insoluble material from the aqueous layer was filtered off and washed with water to afford 4.95 g (34%) of the title compound.